Cas no 2292-08-2 ((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1))
2292-08-2 structure
Product Name:(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1)
CAS No:2292-08-2
MF:C8H16ClNO
MW:177.671741485596
CID:1412529
PubChem ID:200599
Update Time:2025-04-20
(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1)
- LK 2
- Rel-(1R,3r,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
- Tropine hydrochloride
- 8-Azabicyclo(3.2.1)octan-3-ol, 8-methyl-, hydrochloride. (3-exo)-
- Tropine HCl
- ASWRTDCDFPALAX-PAFGHYSMSA-N
- Pseudotropine hydrochloride [MI]
- W43VJT02S4
- Pseudotropine hydrochloride
- Q27292269
- 3.BETA.-TROPANOL HYDROCHLORIDE
- UNII-W43VJT02S4
- 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, hydrochloride
- 3beta-Tropanol hydrochloride
- SCHEMBL7272304
- 2292-08-2
-
- Inchi: 1S/C8H15NO.ClH/c1-9-6-2-3-7(9)5-8(10)4-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7+,8?;
- InChI Key: ASWRTDCDFPALAX-PAFGHYSMSA-N
- SMILES: Cl.OC1C[C@@H]2CC[C@H](C1)N2C
Computed Properties
- Exact Mass: 177.09218
- Monoisotopic Mass: 177.092042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 123
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
Experimental Properties
- Boiling Point: 233°C at 760 mmHg
- Flash Point: 112.5°C
- PSA: 23.47
(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (1:1) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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